Cas no 2228526-41-6 (2-amino-2-(1-ethylcyclobutyl)propan-1-ol)

• Product Name: 2-amino-2-(1-ethylcyclobutyl)propan-1-ol
• CAS No: 2228526-41-6
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5853185
• PubChem ID: 165666366
• Update Time: 2025-05-21

2-amino-2-(1-ethylcyclobutyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-ethylcyclobutyl)propan-1-ol
• EN300-1769418
• 2228526-41-6

• Inchi： 1S/C9H19NO/c1-3-9(5-4-6-9)8(2,10)7-11/h11H,3-7,10H2,1-2H3
• InChI Key： OAGXFFCTHUMQEX-UHFFFAOYSA-N
• SMILES： OCC(C)(C1(CC)CCC1)N

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(1-ethylcyclobutyl)propan-1-ol

Research Brief on 2-amino-2-(1-ethylcyclobutyl)propan-1-ol (CAS: 2228526-41-6): Recent Advances and Applications

The compound 2-amino-2-(1-ethylcyclobutyl)propan-1-ol (CAS: 2228526-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug development.

Recent studies have highlighted the synthetic versatility of 2-amino-2-(1-ethylcyclobutyl)propan-1-ol, particularly in the context of chiral building blocks for complex molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the asymmetric synthesis of β-amino alcohols, which are critical intermediates for several classes of pharmaceuticals, including antibiotics and antiviral agents. The compound's cyclobutyl moiety contributes to enhanced metabolic stability, making it an attractive candidate for further optimization.

Pharmacological investigations have revealed promising activity profiles for derivatives of 2-amino-2-(1-ethylcyclobutyl)propan-1-ol. In a preclinical study published in Bioorganic & Medicinal Chemistry Letters, researchers identified potent inhibitory effects against specific kinase targets implicated in inflammatory diseases. The compound's ability to modulate protein-protein interactions through its unique three-dimensional structure has opened new avenues for targeting traditionally "undruggable" biological pathways.

From a drug development perspective, the physicochemical properties of 2-amino-2-(1-ethylcyclobutyl)propan-1-ol have been extensively characterized. Computational modeling studies suggest favorable drug-likeness parameters, with particular attention to its balanced lipophilicity and hydrogen bonding capacity. These characteristics have led to its incorporation as a core structure in several investigational new drug (IND) applications currently in preclinical phases.

Ongoing research is exploring the compound's potential in central nervous system (CNS) therapeutics. Preliminary data presented at the 2023 American Chemical Society National Meeting indicated blood-brain barrier penetration capabilities, sparking interest in its application for neurological disorders. However, challenges remain in optimizing its pharmacokinetic profile, particularly regarding first-pass metabolism and plasma protein binding characteristics.

The safety profile of 2-amino-2-(1-ethylcyclobutyl)propan-1-ol derivatives has been investigated in recent toxicological studies. While generally showing good tolerability in animal models, structure-activity relationship (SAR) analyses suggest that specific modifications to the amino and hydroxyl functional groups may significantly influence both efficacy and toxicity profiles. These findings underscore the importance of careful molecular design when developing derivatives for clinical applications.

In conclusion, 2-amino-2-(1-ethylcyclobutyl)propan-1-ol represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Its unique structural features continue to inspire innovative synthetic approaches and biological applications. Future research directions likely will focus on expanding its utility through targeted derivatization and exploring combination therapies that leverage its distinctive pharmacological properties.